Cas no 1082855-61-5 (3-(morpholine-4-sulfonyl)propan-1-ol)

• Product Name: 3-(morpholine-4-sulfonyl)propan-1-ol
• CAS No: 1082855-61-5
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 6243671
• PubChem ID: 28344977
• Update Time: 2025-10-31

3-(morpholine-4-sulfonyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(morpholine-4-sulfonyl)propan-1-ol
• SCHEMBL1654774
• AKOS015091116
• EN300-1635868
• 1082855-61-5
• 3-(Morpholinosulfonyl)propan-1-ol
• CS-0355430

• Inchi： 1S/C7H15NO4S/c9-4-1-7-13(10,11)8-2-5-12-6-3-8/h9H,1-7H2
• InChI Key： SRYNPXFKQBQNAN-UHFFFAOYSA-N
• SMILES： S(CCCO)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 209.07217913g/mol
• Monoisotopic Mass: 209.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 3-(morpholine-4-sulfonyl)propan-1-ol

Introduction to 3-(morpholine-4-sulfonyl)propan-1-ol (CAS No. 1082855-61-5)

3-(morpholine-4-sulfonyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1082855-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonyl morpholine derivatives, which are known for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, featuring a propan-1-ol side chain conjugated with a morpholine-4-sulfonyl group, make it a valuable building block for the development of novel therapeutic agents.

The morpholine moiety in 3-(morpholine-4-sulfonyl)propan-1-ol contributes to its unique chemical properties, including enhanced solubility in polar solvents and improved bioavailability. These characteristics are particularly advantageous in drug design, where pharmacokinetic profiles play a critical role in determining the efficacy and safety of a therapeutic agent. Furthermore, the sulfonyl group introduces a polar and acidic character to the molecule, which can be exploited in various chemical reactions, such as sulfonamide formation and hydrogen bonding interactions.

In recent years, there has been growing interest in sulfonyl morpholine derivatives due to their potential applications in the treatment of various diseases. For instance, studies have demonstrated that compounds containing the morpholine-4-sulfonyl scaffold exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. One notable area of research has been the development of novel antiviral agents, where these derivatives have shown promise in disrupting viral replication mechanisms.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 3-(morpholine-4-sulfonyl)propan-1-ol as a key intermediate. These computational studies have provided insights into the binding interactions of this compound with biological targets, such as enzymes and receptors, which are crucial for understanding its pharmacological effects. Additionally, high-throughput screening (HTS) techniques have been employed to identify new derivatives with enhanced biological activity. The results from these studies suggest that modifications to the propan-1-ol side chain could lead to more potent and selective therapeutic agents.

The synthesis of 3-(morpholine-4-sulfonyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by sulfonylation and subsequent functional group transformations. The availability of high-purity starting materials is essential to ensure the yield and quality of the final product. Advances in synthetic methodologies, such as catalytic processes and green chemistry principles, have improved the efficiency and sustainability of producing this compound.

In addition to its pharmaceutical applications, 3-(morpholine-4-sulfonyl)propan-1-ol has found utility in other areas of chemical research. For example, it serves as a ligand in coordination chemistry, where it can complex with transition metals to form stable coordination complexes. These complexes have been studied for their catalytic properties and potential applications in industrial processes. Furthermore, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it aids in the production of enantiomerically pure compounds.

The regulatory landscape for 3-(morpholine-4-sulfonyl)propan-1-ol is another important consideration for researchers and manufacturers. While not classified as a hazardous or controlled substance under current regulations, compliance with good manufacturing practices (GMP) is essential to ensure product consistency and safety. Documentation of synthesis procedures, quality control measures, and stability studies are critical components of regulatory submissions for pharmaceutical intermediates.

Future research directions for 3-(morpholine-4-sulfonyl)propan-1-ol include exploring its role in drug discovery programs targeting neglected tropical diseases. The structural flexibility of this compound allows for modifications that could enhance its efficacy against pathogens prevalent in regions with limited access to healthcare resources. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

Overall,3-(morpholine-4-sulfonyl)propan-1-ol (CAS No. 1082855-61-5) represents a promising compound with diverse applications across multiple domains of chemistry and medicine. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new possibilities for this derivative,its importance is expected to grow further within the scientific community.